1-(4-chlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]methanesulfonamide
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Description
1-(4-chlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]methanesulfonamide is a useful research compound. Its molecular formula is C15H19ClN2O3S and its molecular weight is 342.84. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Research Tool and Drug Lead
A study identified a nonpeptidic agonist of the urotensin-II receptor, closely related to the compound of interest, demonstrating its potential as a pharmacological research tool and a possible drug lead. The compound showed selective activity, indicating its relevance in exploring the physiological and pathological roles of the urotensin-II receptor and potentially contributing to drug discovery processes (Croston et al., 2002).
Molecular Recognition
Research on derivatives of 1,1,3,3-tetramethyl guanidine, which shares functional groups with the compound , provided insights into molecular recognition processes. These derivatives showed the ability to form complexes with dicarboxylic acids, offering a foundation for understanding molecular interactions that could be essential in developing sensors or molecular sorting systems (Qi Yan-xing, 2004).
Synthesis of Furylmethane Derivatives
A study explored the synthesis of furylmethane derivatives from furfural and furan, using –SO3H functionalized ionic liquids. This approach aimed at increasing the yield of furylmethane, demonstrating the compound's role in facilitating high-yield chemical reactions, which is crucial for the efficient production of chemicals and materials (Shinde & Rode, 2017).
Development of Sensors
The compound's structural elements have been implicated in the development of sensors, particularly for detecting environmental pollutants or biochemical substances. For instance, the synthesis and application of poly(3,4-ethylenedioxythiophene) doped with a novel bis(pyrazolyl)methane disulfonate for dopamine detection showcase the compound's potential in creating sensitive and selective sensors (Sandoval-Rojas et al., 2019).
Properties
IUPAC Name |
1-(4-chlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O3S/c1-18(2)14(15-4-3-9-21-15)10-17-22(19,20)11-12-5-7-13(16)8-6-12/h3-9,14,17H,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIVCUCFLVXOHQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNS(=O)(=O)CC1=CC=C(C=C1)Cl)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.